beta-Pinene
beta-Pinene
Beta-pinene is an isomer of pinene with an exocyclic double bond. It is a component of essential oils from many plants. It has a role as a plant metabolite.
beta-Pinene is a natural product found in Hypericum foliosum, Rhododendron dauricum, and other organisms with data available.
See also: Eucalyptus Oil (part of); Mandarin oil (part of); Juniper Berry Oil (part of) ... View More ...
beta-Pinene is a natural product found in Hypericum foliosum, Rhododendron dauricum, and other organisms with data available.
See also: Eucalyptus Oil (part of); Mandarin oil (part of); Juniper Berry Oil (part of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
127-91-3
VCID:
VC20805412
InChI:
InChI=1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h8-9H,1,4-6H2,2-3H3
SMILES:
CC1(C2CCC(=C)C1C2)C
Molecular Formula:
C10H16
Molecular Weight:
136.23 g/mol
beta-Pinene
CAS No.: 127-91-3
Cat. No.: VC20805412
Molecular Formula: C10H16
Molecular Weight: 136.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-pinene is an isomer of pinene with an exocyclic double bond. It is a component of essential oils from many plants. It has a role as a plant metabolite. beta-Pinene is a natural product found in Hypericum foliosum, Rhododendron dauricum, and other organisms with data available. See also: Eucalyptus Oil (part of); Mandarin oil (part of); Juniper Berry Oil (part of) ... View More ... |
|---|---|
| CAS No. | 127-91-3 |
| Molecular Formula | C10H16 |
| Molecular Weight | 136.23 g/mol |
| IUPAC Name | 6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptane |
| Standard InChI | InChI=1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h8-9H,1,4-6H2,2-3H3 |
| Standard InChI Key | WTARULDDTDQWMU-UHFFFAOYSA-N |
| Isomeric SMILES | CC1([C@H]2CCC(=C)[C@@H]1C2)C |
| SMILES | CC1(C2CCC(=C)C1C2)C |
| Canonical SMILES | CC1(C2CCC(=C)C1C2)C |
| Boiling Point | 166 °C BP: 165-166 °C at 760 mm Hg /dl-form/ 329 °F |
| Colorform | Colorless transparent liquid |
| Flash Point | Flash point : 88 °F 88 °F |
| Melting Point | -61.5 °C -78.7 °F |
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